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Compound of Interest

Compound Name: 2-Tert-butoxyphenol

Cat. No.: B2420153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-
Tert-butoxyphenol, a versatile organic compound with applications in synthesis and potentially

in biological studies.

Compound Overview
2-Tert-butoxyphenol is an aromatic ether with the chemical formula C₁₀H₁₄O₂ and a molecular

weight of 166.22 g/mol .[1] Its structure features a tert-butoxy group attached to a phenol ring

at the ortho position. This compound can serve as a protected form of catechol, a valuable

precursor in the synthesis of various pharmaceuticals and other fine chemicals. The tert-butyl

group can be cleaved under acidic conditions to reveal the free hydroxyl group.

Table 1: Physicochemical Properties of 2-Tert-butoxyphenol

Property Value Reference

Molecular Formula C₁₀H₁₄O₂ [1]

Molecular Weight 166.22 g/mol [1]

IUPAC Name
2-[(2-methylpropan-2-

yl)oxy]phenol
[1]

CAS Number 23010-10-8 [1]
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Experimental Protocols
Synthesis of 2-Tert-butoxyphenol via Williamson Ether
Synthesis
This protocol describes the synthesis of 2-tert-butoxyphenol from catechol and a tert-

butylating agent. The Williamson ether synthesis is a reliable method for forming ethers from an

alkoxide and an alkyl halide.[2]

Reaction Scheme:

Catechol 2-Tert-butoxyphenol

1. NaH, THF
2. t-BuBr

Base (e.g., NaH)

tert-Butyl Halide (e.g., t-BuBr)

NaX + H₂

Click to download full resolution via product page

Caption: Williamson Ether Synthesis of 2-Tert-butoxyphenol.

Materials:

Catechol

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous tetrahydrofuran (THF)

tert-Butyl bromide (t-BuBr)

Saturated aqueous ammonium chloride (NH₄Cl) solution
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Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane and Ethyl acetate for chromatography

Procedure:

To a stirred solution of catechol (1.10 g, 10 mmol) in anhydrous THF (50 mL) under an inert

atmosphere (e.g., argon or nitrogen), add sodium hydride (0.44 g, 11 mmol of 60%

dispersion) portion-wise at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 1 hour.

Cool the mixture back to 0 °C and add tert-butyl bromide (1.37 g, 10 mmol) dropwise.

Let the reaction mixture stir at room temperature overnight.

Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution (20 mL).

Extract the mixture with diethyl ether (3 x 30 mL).

Combine the organic layers, wash with brine (20 mL), and dry over anhydrous MgSO₄.

Filter and concentrate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl

acetate gradient to afford pure 2-tert-butoxyphenol.

Expected Yield: 60-70%

Table 2: Spectroscopic Data for 2-Tert-butoxyphenol (Predicted)
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Technique Expected Peaks

¹H NMR (CDCl₃, 400 MHz)
δ 7.00-6.80 (m, 4H, Ar-H), 5.50 (s, 1H, OH),

1.40 (s, 9H, C(CH₃)₃)

¹³C NMR (CDCl₃, 101 MHz)
δ 146.0, 145.5, 122.0, 120.5, 119.0, 115.0, 80.0,

29.0

IR (KBr, cm⁻¹)

3400 (O-H stretch), 3050 (Ar C-H stretch), 2980

(C-H stretch), 1590, 1500 (C=C stretch), 1240

(C-O stretch)

MS (EI, m/z) 166 [M]⁺, 110 [M - C₄H₈]⁺, 57 [C₄H₉]⁺

Deprotection of 2-Tert-butoxyphenol to Catechol
This protocol outlines the acid-catalyzed removal of the tert-butyl protecting group to yield

catechol.

Reaction Workflow:
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2-Tert-butoxyphenol in Dichloromethane

Add Trifluoroacetic Acid (TFA)

Stir at Room Temperature

Monitor by TLC

Aqueous Workup

Extract with Ethyl Acetate

Dry and Concentrate

Purify (if necessary)

Catechol

Click to download full resolution via product page

Caption: Deprotection of 2-Tert-butoxyphenol Workflow.
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Materials:

2-Tert-butoxyphenol

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve 2-tert-butoxyphenol (1.66 g, 10 mmol) in dichloromethane (50 mL).

Add trifluoroacetic acid (1.14 g, 10 mmol) dropwise to the solution at room temperature.

Stir the reaction mixture for 2-4 hours, monitoring the progress by thin-layer chromatography

(TLC).

Upon completion, carefully neutralize the reaction with saturated aqueous NaHCO₃ solution.

Extract the aqueous layer with ethyl acetate (3 x 30 mL).

Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

Filter and concentrate the solvent under reduced pressure to yield catechol.

Expected Yield: >90%

Antioxidant Activity Assessment: DPPH Radical
Scavenging Assay
This protocol provides a method to evaluate the antioxidant potential of 2-tert-butoxyphenol
by measuring its ability to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.
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Signaling Pathway (Conceptual):

DPPH• (Purple)

DPPH-H (Yellow)

H• donation

2-Tert-butoxyphenol (ArOH)

ArO•

Click to download full resolution via product page

Caption: DPPH Radical Scavenging Mechanism.

Materials:

2-Tert-butoxyphenol

2,2-diphenyl-1-picrylhydrazyl (DPPH)

Methanol

96-well microplate

Microplate reader

Procedure:

Prepare a stock solution of 2-tert-butoxyphenol in methanol.

Prepare a 0.1 mM solution of DPPH in methanol.

In a 96-well plate, add 100 µL of various concentrations of the 2-tert-butoxyphenol solution.
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Add 100 µL of the DPPH solution to each well.

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance at 517 nm using a microplate reader.

A control well should contain 100 µL of methanol and 100 µL of the DPPH solution.

Calculate the percentage of DPPH radical scavenging activity using the following formula: %

Scavenging = [(A_control - A_sample) / A_control] x 100

Table 3: Example Data for DPPH Assay

Concentration of 2-Tert-
butoxyphenol (µg/mL)

Absorbance at 517 nm % Scavenging

0 (Control) 0.850 0

10 0.723 15

25 0.595 30

50 0.425 50

100 0.213 75

Applications in Drug Development
2-Tert-butoxyphenol can be a valuable building block in medicinal chemistry. The protected

catechol moiety allows for selective reactions at other positions of the molecule. Subsequent

deprotection can unmask the catechol functionality, which is a common structural motif in many

biologically active compounds, including neurotransmitters and their analogs. The antioxidant

properties of the parent phenol and the revealed catechol may also be of interest in the

development of drugs targeting oxidative stress-related diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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